Cas no 2228549-22-0 (2-(1-aminocyclopentyl)benzene-1,3,5-triol)

• Product Name: 2-(1-aminocyclopentyl)benzene-1,3,5-triol
• CAS No: 2228549-22-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6571333
• PubChem ID: 165883745
• Update Time: 2025-11-01

2-(1-aminocyclopentyl)benzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminocyclopentyl)benzene-1,3,5-triol
• EN300-1999218
• 2228549-22-0

• Inchi： 1S/C11H15NO3/c12-11(3-1-2-4-11)10-8(14)5-7(13)6-9(10)15/h5-6,13-15H,1-4,12H2
• InChI Key： YMAVEKVRONNNNK-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1C1(CCCC1)N)O)O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.7Ų

Additional information on 2-(1-aminocyclopentyl)benzene-1,3,5-triol

Introduction to 2-(1-aminocyclopentyl)benzene-1,3,5-triol (CAS No. 2228549-22-0)

2-(1-aminocyclopentyl)benzene-1,3,5-triol (CAS No. 2228549-22-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 2-(1-aminocyclopentyl)benzene-1,3,5-triol.

The chemical structure of 2-(1-aminocyclopentyl)benzene-1,3,5-triol is noteworthy for its combination of a cyclopentyl ring and a triol functionality. The presence of the amino group on the cyclopentyl ring adds further complexity and reactivity to the molecule. This unique structure has been the subject of extensive research to understand its properties and potential uses in drug development.

Recent studies have highlighted the importance of 2-(1-aminocyclopentyl)benzene-1,3,5-triol in various biological processes. One notable area of research is its potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in numerous diseases such as cancer, cardiovascular disease, and neurodegenerative disorders. Preliminary studies have shown that 2-(1-aminocyclopentyl)benzene-1,3,5-triol exhibits strong antioxidant activity, making it a promising candidate for further investigation.

In addition to its antioxidant properties, 2-(1-aminocyclopentyl)benzene-1,3,5-triol has been studied for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases and conditions. Research has demonstrated that 2-(1-aminocyclopentyl)benzene-1,3,5-triol can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models. These findings suggest that it may have therapeutic potential in treating inflammatory diseases.

The synthesis of 2-(1-aminocyclopentyl)benzene-1,3,5-triol has been optimized through various methods to improve yield and purity. One common approach involves the reaction of 1-amino cyclopentane with benzene-1,3,5-triyl trichloride followed by hydrolysis to form the triol. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 2-(1-aminocyclopentyl)benzene-1,3,5-triol. While preclinical studies have shown promising results, further clinical trials are necessary to confirm these findings in human subjects. Several phase I trials are currently underway to assess the safety profile and pharmacokinetics of 2-(1-aminocyclopentyl)benzene-1,3,5-triol. These trials will provide valuable data on its potential as a therapeutic agent.

The potential applications of 2-(1-aminocyclopentyl)benzene-1,3,5-triol are diverse and include treatment for oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory conditions like arthritis and inflammatory bowel disease. Further research is needed to fully explore these applications and determine the optimal dosing regimens.

In conclusion, 2-(1-aminocyclopentyl)benzene-1,3,5-triol (CAS No. 2228549-22-0) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Its antioxidant and anti-inflammatory properties make it an attractive candidate for further development in drug discovery and pharmaceutical research. As ongoing studies continue to uncover more about this compound's mechanisms of action and safety profile, it is likely that we will see increased interest in its use as a therapeutic agent.